6-chloro-2-oxo-4-phenyl-2H-chromen-7-yl methanesulfonate

• IUPAC Name: (6-chloro-2-oxo-4-phenylchromen-7-yl) methanesulfonate
• InChI: InChI=1S/C16H11ClO5S/c1-23(19,20)22-15-9-14-12(7-13(15)17)11(8-16(18)21-14)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key: RPHXWOWBFULFCP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OC1=C(C=C2C(=CC(=O)OC2=C1)C3=CC=CC=C3)Cl
• Molecular Formula: C16H11ClO5S
• Molecular Weight: 350.8 g/mol

Description

“6-chloro-2-oxo-4-phenyl-2H-chromen-7-yl methanesulfonate” is a chemical compound. It is a derivative of coumarin, a class of organic compounds that are known for their diverse biological and pharmacological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a compound with a similar structure was synthesized by reacting 4- (bromomethyl)-2 H -chromen-2-one with other reagents in the presence of dry DMF. The precipitate was then filtered, washed with cold water, and recrystallized from ethanol to give the desired products.

Molecular Structure Analysis

The molecular structure of similar compounds can be analyzed using various spectroscopic techniques. For example, the 1H NMR spectrum of a similar compound showed singlet signals corresponding to various protons in the molecule. The 13C NMR spectrum provided information about the carbon atoms in the molecule.

Scientific Research Applications

Antitumor Activity

. This makes them potential candidates for the development of new anticancer drugs.

Anti-HIV Activity

. This suggests that they could be used in the treatment of HIV and potentially other viral diseases.

Antibacterial and Antifungal Activity

. This indicates their potential use in combating various bacterial and fungal infections.

Anti-inflammatory Activity

. They could be used in the treatment of conditions associated with inflammation.

Anticoagulant Activity

. They inhibit the enzyme VKOR (vitamin K epoxide reductase), which plays a key role in blood clotting. This suggests their potential use in preventing blood clots.

Triglyceride-lowering Activity

. This indicates their potential use in managing high triglyceride levels, which are often associated with conditions like heart disease and diabetes.

Central Nervous System Stimulant Activity

. This suggests their potential use in treating conditions related to the central nervous system.

Green Synthesis

. .

Future Directions

The future directions for research on “6-chloro-2-oxo-4-phenyl-2H-chromen-7-yl methanesulfonate” could include further studies on its synthesis, characterization, and potential biological activities. Given the diverse biological activities of coumarin derivatives, this compound could be a promising candidate for further investigation.